Cas no 12795-76-5 (Verticillin (9CI))

• Product Name: Verticillin (9CI)
• CAS No: 12795-76-5
• MF: C₃₀H₂₈N₆O₄S₄
• MW: 664.84112071991
• CID: 160867
• PubChem ID: 3084126
• Update Time: 2025-04-19

Verticillin (9CI) Chemical and Physical Properties

Names and Identifiers

• Verticillin (9CI)
• VERRUPECTIN
• VERTICILLIN A
• CHEMBL2172426
• 11,11'-Dideoxyverticillin A
• Verticillin
• Verticillins
• 12795-76-5
• ZH-4B
• UNII-BDQ3M208XA
• SCHEMBL20796090
• (3S,3'S,5AR,5'AR,10BR,10'BR,11AS,11'AS)-2,2',3,3',5A,5'A,6,6'-OCTAHYDRO-2,2',3,3'-TETRAMETHYL(10B,10'B(11H,11'H)-BI-3,11A-EPIDITHIO-11AH-PYRAZINO(1',2':1,5)PYRROLO(2,3-B)INDOLE)-1,1',4,4'-TETRONE
• L03PG2D98P
• 11,11'-DIDEOXYVERTICILLIN A, (+)-
• BDBM50396026
• BDQ3M208XA
• (+)-11,11'-DIDEOXYVERTICILLIN A
• (1S,3R,11R,14S)-3-[(1S,3R,11R,14S)-14,18-dimethyl-13,17-dioxo-15,16-dithia-10,12,18-triazapentacyclo[12.2.2.01,12.03,11.04,9]octadeca-4,6,8-trien-3-yl]-14,18-dimethyl-15,16-dithia-10,12,18-triazapentacyclo[12.2.2.01,12.03,11.04,9]octadeca-4,6,8-triene-13,17-dione
• (10B,10'B(11H,11'H)-BI-3,11A-EPIDITHIO-11AH-PYRAZINO(1',2':1,5)PYRROLO(2,3-B)INDOLE)-1,1',4,4'-TETRONE, 2,2',3,3',5A,5'A,6,6'-OCTAHYDRO-2,2',3,3'-TETRAMETHYL-, (3S,3'S,5AR,5'AR,10BR,10'BR,11AS,11'AS)-

• Inchi： 1S/C30H28N6O4S4/c1-25-21(37)35-19-27(15-9-5-7-11-17(15)31-19,13-29(35,43-41-25)23(39)33(25)3)28-14-30-24(40)34(4)26(2,42-44-30)22(38)36(30)20(28)32-18-12-8-6-10-16(18)28/h5-12,19-20,31-32H,13-14H2,1-4H3/t19-,20-,25+,26+,27+,28+,29+,30+/m1/s1
• InChI Key： PVVLIIZIQXDFSP-PNVYSBBASA-N
• SMILES： S1[C@@]23C(N(C)[C@](C)(C(N2[C@@H]2[C@@](C4C=CC=CC=4N2)(C3)[C@@]23C4C=CC=CC=4N[C@@H]2N2C([C@@]4(C)N(C)C([C@]2(C3)SS4)=O)=O)=O)S1)=O

Computed Properties

• Exact Mass: 696.09500
• Monoisotopic Mass: 664.105486
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 1
• Complexity: 1370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 207
• XLogP3: 3

Experimental Properties

• Density: 1.76
• Refractive Index: 1.887
• PSA: 246.96000
• LogP: 1.35840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyrroloindoles